Cas no 132429-81-3 (3,4-dichloro-2-nitroaniline)

• Product Name: 3,4-dichloro-2-nitroaniline
• CAS No: 132429-81-3
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• CID: 1230139
• PubChem ID: 183105
• Update Time: 2025-11-01

3,4-dichloro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-2-nitroaniline
• benzenamine, 3,4-dichloro-2-nitro-
• 3,4-Dichloro-2-Nitroaniline; benzenamine, 3,4-dichloro-2-nitro-
• AS-11022
• MFCD07787518
• A909427
• 958804-40-5
• 3,4-Dichloro-2-nitro-benzenamine
• SB77349
• AKOS027439195
• SCHEMBL9703411
• Aniline, 3,4-dichloro-2-nitro-
• 132429-81-3
• DTXSID10157579

• MDL： MFCD07787518
• Inchi： 1S/C6H4Cl2N2O2/c7-3-1-2-4(9)6(5(3)8)10(11)12/h1-2H,9H2
• InChI Key： GTCVNPULEBIHMP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1[N+](=O)[O-])N)Cl

Computed Properties

• Exact Mass: 205.96512
• Monoisotopic Mass: 205.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.624
• Melting Point: 95-105°C
• Refractive Index: 1.655
• PSA: 69.16

3,4-dichloro-2-nitroaniline Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 3,4-dichloro-2-nitroaniline

Introduction to 3,4-dichloro-2-nitroaniline (CAS No. 132429-81-3) and Its Recent Applications in Chemical Biology

3,4-dichloro-2-nitroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 132429-81-3, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, characterized by its nitro and chloro substituents on an aniline backbone, has garnered attention due to its versatile reactivity and utility in constructing more complex molecules. The structural motifs present in 3,4-dichloro-2-nitroaniline make it a valuable building block for the synthesis of pharmacologically active agents, agrochemicals, and specialty chemicals.

The nitro group in 3,4-dichloro-2-nitroaniline contributes to its electrophilic nature, facilitating nucleophilic aromatic substitution reactions that are pivotal in medicinal chemistry. This property allows for the introduction of diverse functional groups, enabling the creation of novel derivatives with tailored biological activities. In recent years, researchers have leveraged this compound to develop inhibitors targeting various enzymatic pathways relevant to human health.

One of the most compelling aspects of 3,4-dichloro-2-nitroaniline is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The nitro and chloro substituents provide handles for further functionalization, allowing chemists to design inhibitors with high selectivity and potency. For instance, recent studies have demonstrated the use of 3,4-dichloro-2-nitroaniline derivatives as scaffolds for tyrosine kinase inhibitors (TKIs), which have shown promise in preclinical trials for their ability to modulate signaling pathways involved in tumor growth and progression.

Additionally, the structural features of 3,4-dichloro-2-nitroaniline make it a suitable precursor for the development of antimicrobial agents. The nitro group can be reduced to an amine, which can then be further modified to introduce hydrophobic or charged moieties that enhance binding affinity to bacterial or fungal targets. Emerging research indicates that derivatives of 3,4-dichloro-2-nitroaniline exhibit activity against multidrug-resistant pathogens, highlighting their potential as novel therapeutic agents in the fight against antibiotic resistance.

The compound's utility extends beyond pharmaceutical applications. In materials science, 3,4-dichloro-2-nitroaniline has been employed in the synthesis of organic semiconductors and dyes. Its ability to undergo polymerization or copolymerization with other monomers allows for the creation of materials with specific electronic properties. These materials are being explored for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors.

Recent advancements in synthetic methodologies have further enhanced the accessibility and functionality of 3,4-dichloro-2-nitroaniline derivatives. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the introduction of aryl or heteroaryl groups at various positions on the molecule. These reactions provide a high degree of regioselectivity and yield, making them ideal for constructing complex molecular architectures.

The integration of computational chemistry has also played a pivotal role in optimizing synthetic routes for 3,4-dichloro-2-nitroaniline derivatives. Molecular modeling techniques allow researchers to predict reaction outcomes and identify optimal conditions for synthesis before conducting experimental trials. This approach has not only reduced time-to-discovery but also minimized waste by ensuring efficient use of starting materials.

In conclusion,3,4-dichloro-2-nitroaniline (CAS No. 132429-81-3) remains a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications across multiple disciplines, from drug discovery to materials science. As our understanding of its reactivity evolves alongside advancements in synthetic chemistry,3,4-dichloro-2-nitroaniline will undoubtedly continue to inspire innovative solutions to global challenges.